Cas no 1344351-46-7 (2-(pyrazin-2-yl)propanenitrile)

• Product Name: 2-(pyrazin-2-yl)propanenitrile
• CAS No: 1344351-46-7
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD19671978
• CID: 4591099
• PubChem ID: 64196919
• Update Time: 2025-10-30

2-(pyrazin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(pyrazin-2-yl)propanenitrile
• 2-Pyrazineacetonitrile, α-methyl-

• MDL： MFCD19671978
• Inchi： 1S/C7H7N3/c1-6(4-8)7-5-9-2-3-10-7/h2-3,5-6H,1H3
• InChI Key： RWDUQVRXGDCKCG-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=NC=CN=C1)C

Computed Properties

• Exact Mass: 133.063997236g/mol
• Monoisotopic Mass: 133.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-(pyrazin-2-yl)propanenitrile

2-(pyrazin-2-yl)propanenitrile: An Overview of a Promising Compound (CAS No. 1344351-46-7)

2-(pyrazin-2-yl)propanenitrile (CAS No. 1344351-46-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, also known as 2-(pyrazin-2-yl)propionitrile, is characterized by its pyrazine and nitrile functional groups, which confer it with a range of interesting properties.

The chemical structure of 2-(pyrazin-2-yl)propanenitrile consists of a pyrazine ring attached to a propionitrile moiety. The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is known for its electron-withdrawing properties and ability to form stable complexes with various metal ions. The nitrile group, on the other hand, is a versatile functional group that can participate in a wide range of chemical reactions, making 2-(pyrazin-2-yl)propanenitrile an attractive candidate for synthetic transformations and derivatization.

In the realm of medicinal chemistry, 2-(pyrazin-2-yl)propanenitrile has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of 2-(pyrazin-2-yl)propanenitrile-derived compounds to inhibit the activity of protein kinases, which are key targets in cancer therapy. These findings suggest that 2-(pyrazin-2-yl)propanenitrile could serve as a valuable scaffold for the design of more potent and selective kinase inhibitors.

Beyond its medicinal applications, 2-(pyrazin-2-yl)propanenitrile has also been investigated for its potential in materials science. The unique combination of the pyrazine and nitrile groups makes it an excellent candidate for the synthesis of functional materials with tunable properties. For example, researchers at the University of California, Berkeley, have demonstrated that 2-(pyrazin-2-yl)propanenitrile-based polymers exhibit enhanced thermal stability and mechanical strength compared to traditional polymers. These materials could find applications in areas such as electronics, coatings, and composite materials.

The synthesis of 2-(pyrazin-2-yl)propanenitrile has been optimized through various methods, including transition metal-catalyzed cross-coupling reactions and multicomponent reactions. These synthetic routes have been designed to improve yield and purity while minimizing environmental impact. A recent study published in Organic Letters described a highly efficient one-pot synthesis method that combines the formation of the pyrazine ring with the introduction of the nitrile group, providing a streamlined approach to producing high-quality 2-(pyrazin-2-yl)propanenitrile.

The physical properties of 2-(pyrazin-2-yl)propanenitrile, such as its melting point, boiling point, and solubility, have been extensively characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For instance, its good solubility in polar solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without degradation.

In conclusion, 2-(pyrazin-2-yl)propanenitrile (CAS No. 1344351-46-7) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure and versatile functional groups make it an attractive candidate for further research and development. Whether used as a lead compound in drug discovery or as a building block for advanced materials, 2-(pyrazin-2-yl)propanenitrile continues to be an area of active investigation and innovation.